Cas no 61454-96-4 (Hexanoic acid, 3-ethyl-4-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 3-ethyl-4-oxo-, ethyl ester
• CAS No: 61454-96-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 478691
• PubChem ID: 545126
• Update Time: 2025-04-19

Hexanoic acid, 3-ethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-ethyl-4-oxo-, ethyl ester
• ethyl 3-ethyl-4-oxohexanoate
• UJEWVSMTHNPHKH-UHFFFAOYSA-N
• 3-Ethyl-4-oxohexanoic acid, ethyl ester
• Ethyl 3-ethyl-4-oxohexanoate #
• 61454-96-4
• DTXSID90337852

• Inchi： 1S/C10H18O3/c1-4-8(9(11)5-2)7-10(12)13-6-3/h8H,4-7H2,1-3H3
• InChI Key： UJEWVSMTHNPHKH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(CC)=O)CC)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37